Cas no 1080596-47-9 ((4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole])

• Product Name: (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole]
• CAS No: 1080596-47-9
• MF: C₃₂H₂₆N₂O₃
• MW: 486.56
• CID: 5070695
• PubChem ID: 25139688
• Update Time: 2026-03-01

(4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole] Chemical and Physical Properties

Names and Identifiers

• 1080596-47-9
• 4,6-Bis((R)-4-benzyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• F75574
• (4R)-4-benzyl-2-{10-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-dihydro-1,3-oxazole
• BS-46475
• (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole]

• Inchi： 1S/C32H26N2O3/c1-3-9-21(10-4-1)17-23-19-35-31(33-23)27-15-7-13-25-26-14-8-16-28(30(26)37-29(25)27)32-34-24(20-36-32)18-22-11-5-2-6-12-22/h1-16,23-24H,17-20H2/t23-,24-/m1/s1
• InChI Key： UMNQCKRUNPVGRM-DNQXCXABSA-N
• SMILES： C1C(C2=N[C@H](CC3=CC=CC=C3)CO2)=C2C(=CC=1)C1=CC=CC(C3OC[C@@H](CC4C=CC=CC=4)N=3)=C1O2

Computed Properties

• Exact Mass: 486.19434270g/mol
• Monoisotopic Mass: 486.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 56.3Ų

Additional information on (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole]

Comprehensive Analysis of (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole] (CAS No. 1080596-47-9)

The compound (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole] (CAS No. 1080596-47-9) is a highly specialized chiral molecule with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structure, featuring a dibenzofuran core and oxazole rings, makes it a valuable intermediate in the development of enantioselective catalysts and bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

One of the most intriguing aspects of (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole] is its role in chiral auxiliaries and ligand design. The compound's rigid framework and stereochemical purity enable precise control over reaction outcomes, a feature highly sought after in organic synthesis. Recent studies highlight its utility in cross-coupling reactions and asymmetric hydrogenation, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of pharmaceutical applications, this compound has garnered attention for its potential in designing kinase inhibitors and GPCR modulators. The dibenzofuran moiety, in particular, is known for its bioisosteric properties, often mimicking natural aromatic systems in drug-target interactions. This has led to increased interest in CAS No. 1080596-47-9 as a building block for next-generation therapeutics, especially in oncology and neurology.

From a material science perspective, the compound's oxazole rings contribute to its stability and electronic properties, making it a candidate for organic electronics and photovoltaic materials. Researchers exploring OLEDs and sensors often investigate derivatives of this molecule due to its tunable luminescence and charge transport characteristics. These applications resonate with the global push toward green technology and energy-efficient materials.

The synthesis of (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole] typically involves multi-step stereoselective reactions, with emphasis on preserving the (4R,4′R) configuration. Advanced techniques such as HPLC purification and X-ray crystallography are employed to ensure high enantiomeric excess and structural verification. These methodologies align with the pharmaceutical industry's stringent quality standards and the academic community's pursuit of reproducible science.

Given the rising interest in AI-driven drug design, CAS No. 1080596-47-9 has also been featured in computational studies exploring molecular docking and QSAR modeling. Its well-defined stereochemistry and modular structure make it an ideal candidate for machine learning-assisted compound optimization. This intersection of computational chemistry and experimental validation underscores the compound's relevance in modern research paradigms.

In summary, (4R,4′R)-2,2′-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-(phenylmethyl)oxazole] (CAS No. 1080596-47-9) represents a versatile and scientifically impactful molecule. Its applications span asymmetric catalysis, drug development, and advanced materials, reflecting the compound's multidisciplinary appeal. As research continues to uncover new functionalities, this compound is poised to remain a focal point in both academic and industrial settings.